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Compound of Interest

Compound Name: Tetrahydrocortisone-d5

Cat. No.: B15088063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Tetrahydrocortisone-d5, a deuterated analog of the cortisol metabolite, Tetrahydrocortisone.

This document is intended for researchers, scientists, and drug development professionals who

utilize stable isotope-labeled compounds as internal standards in quantitative bioanalytical

assays.

Introduction
Tetrahydrocortisone-d5 is a crucial tool in clinical and research settings for the accurate

quantification of Tetrahydrocortisone and other related steroid hormones in biological matrices.

As a stable isotope-labeled internal standard, it mimics the analyte's behavior during sample

preparation and mass spectrometric analysis, correcting for matrix effects and variations in

instrument response. This leads to enhanced precision and accuracy in analytical methods,

particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Tetrahydrocortisone itself is a significant urinary metabolite of cortisone and its levels can

provide insights into steroid metabolism and various metabolic disorders.[1]

Commercial Availability
Tetrahydrocortisone-d5 is commercially available from several reputable suppliers of

research chemicals and stable isotope-labeled compounds. The product is typically sold as a

neat solid or as a solution in a specified solvent and concentration.
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Property Value Reference

Chemical Name

(3α,5β)-3,17,21-

Trihydroxypregnane-11,20-

dione-d5

[2]

Synonyms
5β-Tetrahydrocortisone-d5,

THE-d5
[2]

Appearance White Solid [3]

Storage 2-8°C Refrigerator or -20°C [3]

Shipping Conditions Ambient [3]

Experimental Protocols
The primary application of Tetrahydrocortisone-d5 is as an internal standard in LC-MS/MS

methods for the quantification of urinary steroid metabolites. The following is a generalized

experimental protocol synthesized from various published methods. Researchers should

optimize these procedures for their specific analytical platforms and matrices.

Preparation of Stock and Working Solutions
Stock Solution (1 mg/mL): Accurately weigh the neat Tetrahydrocortisone-d5 and dissolve

it in an appropriate solvent, such as methanol or ethanol, to a final concentration of 1 mg/mL.

Store at -20°C.

Working Internal Standard Solution (e.g., 1 µg/mL): Dilute the stock solution with the

appropriate solvent to a working concentration suitable for spiking into calibration standards,

quality controls, and unknown samples. The optimal concentration will depend on the

expected analyte levels and the sensitivity of the mass spectrometer.

Sample Preparation (Human Urine)
A common procedure for the analysis of tetrahydro-metabolites of cortisol and cortisone in

urine involves enzymatic hydrolysis followed by extraction.

Enzymatic Hydrolysis:
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To 1 mL of urine, add a buffer (e.g., acetate buffer, pH 5.2) and a β-

glucuronidase/sulfatase enzyme solution.

Incubate the mixture at a specified temperature (e.g., 37°C or 55°C) for a defined period

(e.g., 2 to 24 hours) to deconjugate the steroid metabolites.

Internal Standard Spiking:

Add a known amount of the Tetrahydrocortisone-d5 working solution to the hydrolyzed

urine samples, calibrators, and quality controls.

Extraction:

Perform a liquid-liquid extraction (LLE) with a suitable organic solvent (e.g., diethyl ether,

ethyl acetate, or a mixture of dichloromethane and isopropanol).

Alternatively, solid-phase extraction (SPE) can be used for sample cleanup and

concentration.

Evaporation and Reconstitution:

Evaporate the organic extract to dryness under a stream of nitrogen.

Reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation:

Use a reversed-phase C18 or similar column to separate the steroid metabolites.

Employ a gradient elution with a mobile phase consisting of water and an organic solvent

(e.g., methanol or acetonitrile), often with an additive like formic acid or ammonium

acetate to improve ionization.

Mass Spectrometric Detection:

Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.
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Monitor the specific precursor-to-product ion transitions for both the native analyte

(Tetrahydrocortisone) and the deuterated internal standard (Tetrahydrocortisone-d5) in

multiple reaction monitoring (MRM) mode.

Signaling and Metabolic Pathways
Tetrahydrocortisone is a downstream metabolite in the cortisol metabolism pathway. Its

formation is dependent on the activity of key enzymes that regulate glucocorticoid activity at the

tissue level. A simplified representation of this pathway is provided below.
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Caption: Simplified metabolic pathway of cortisol to its tetrahydro-metabolites.

Experimental Workflow
The following diagram illustrates a typical workflow for the quantification of Tetrahydrocortisone

in a biological sample using Tetrahydrocortisone-d5 as an internal standard.
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Caption: General workflow for bioanalytical quantification of Tetrahydrocortisone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tetrahydrocortisone | Rupa Health [rupahealth.com]

2. file.medchemexpress.eu [file.medchemexpress.eu]

3. Tetrahydrocortisone-2,2,3,4,4-d5 ≥98 atom % D, ≥98% (CP) | Sigma-Aldrich
[sigmaaldrich.com]

To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Tetrahydrocortisone-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088063#commercial-availability-of-
tetrahydrocortisone-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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